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Compound of Interest

Compound Name: 19-Noretiocholanolone

Cat. No.: B1255105 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of a

Key Nandrolone Metabolite.

Introduction
19-Noretiocholanolone, a significant metabolite of the anabolic androgenic steroid

nandrolone, serves as a critical biomarker in anti-doping analyses. This technical guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

metabolic pathway, and the analytical methodologies employed for its detection. Furthermore, it

delves into the androgen receptor signaling pathway, the primary mechanism through which its

parent compound, nandrolone, exerts its biological effects. This document is intended for

researchers, scientists, and professionals in the fields of drug development, endocrinology, and

forensic analysis.

Chemical Structure and Properties
19-Noretiocholanolone, with the systematic IUPAC name (3α,5β)-3-hydroxy-estran-17-one, is

a stereoisomer of 19-norandrosterone. Its chemical identity is well-established through various

analytical techniques. The fundamental properties of 19-noretiocholanolone are summarized

in the tables below.

Table 1: Chemical Identifiers of 19-Noretiocholanolone
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Identifier Value

IUPAC Name

(3R,5R,8R,9R,10S,13S,14S)-3-hydroxy-13-

methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-

tetradecahydro-1H-cyclopenta[a]phenanthren-

17-one[1][2]

CAS Number 33036-33-8[1][3]

Molecular Formula C18H28O2[1][3]

Molecular Weight 276.41 g/mol [3][4]

Canonical SMILES
C[C@]12CC[C@@H]3[C@H]4CC--INVALID-

LINK--O[1]

InChI Key UOUIARGWRPHDBX-DHMVHTBWSA-N[1]

Table 2: Physicochemical Properties of 19-
Noretiocholanolone

Property Value

XLogP3 3.3[1]

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 0[3]

Exact Mass 276.208930132 Da[1]

Heavy Atom Count 20[3]

Complexity 418[3]

Solubility
Acetonitrile: 1 mg/ml, Ethanol: 1 mg/ml,

Methanol: 1 mg/ml[5]

Metabolism and Biological Significance
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19-Noretiocholanolone is a primary urinary metabolite of the synthetic anabolic steroid

nandrolone (19-nortestosterone) and its prohormones like 19-norandrostenedione.[2][6][7] The

formation of 19-noretiocholanolone occurs in the liver primarily through the action of the

enzyme 5β-reductase on nandrolone.[3] Its presence and concentration in urine are key

indicators of nandrolone administration, making it a crucial target in anti-doping screening.[8]

While nandrolone is a known agonist of the androgen receptor (AR), the specific biological

activity and binding affinity of 19-noretiocholanolone to the AR are not extensively

documented.[9][10] However, as a metabolite, its presence signifies the administration of a

potent anabolic agent. The biological effects are therefore primarily attributed to the parent

compound, nandrolone, which interacts with the androgen receptor to elicit a range of

physiological responses.

Androgen Receptor Signaling Pathway
Nandrolone, like other androgens, exerts its effects by binding to and activating the androgen

receptor, a ligand-activated transcription factor.[9] The activation of the AR initiates a signaling

cascade that ultimately leads to changes in gene expression, resulting in the anabolic and

androgenic effects associated with these steroids.
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Caption: Androgen Receptor Signaling Pathway for Nandrolone.

Experimental Protocols
The detection and quantification of 19-noretiocholanolone in urine are predominantly

performed using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

tandem mass spectrometry (LC-MS/MS). These methods offer high sensitivity and specificity,

crucial for anti-doping analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for 19-Noretiocholanolone Detection
This protocol provides a general workflow for the analysis of 19-noretiocholanolone in urine.

Specific parameters may need optimization based on the instrumentation and laboratory

conditions.

Sample Preparation:

Hydrolysis: To 2 mL of urine, add an internal standard (e.g., d3-19-norandrosterone). Add

1 mL of phosphate buffer (pH 7.0) and 50 µL of β-glucuronidase from E. coli. Incubate at

50-60°C for 1-3 hours to deconjugate the steroid metabolites.

Extraction: After cooling, adjust the pH to 9-10 with a carbonate buffer. Perform liquid-

liquid extraction with 5 mL of an organic solvent (e.g., n-pentane or a mixture of diethyl

ether and n-hexane). Vortex and centrifuge to separate the phases. The organic layer is

collected.

Derivatization: Evaporate the organic extract to dryness under a stream of nitrogen.

Reconstitute the residue in a derivatizing agent such as a mixture of N-methyl-N-

(trimethylsilyl)trifluoroacetamide (MSTFA), ammonium iodide, and dithioerythritol. Heat at

60-70°C for 20-30 minutes to form trimethylsilyl (TMS) derivatives.

GC-MS Analysis:

Injection: Inject 1-2 µL of the derivatized sample into the GC-MS system.

Gas Chromatography: Use a capillary column (e.g., HP-5MS) with helium as the carrier

gas. A typical temperature program starts at 150°C, ramps up to 280°C, and holds for a

few minutes.

Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. For

quantification, selected ion monitoring (SIM) is often used, targeting characteristic ions of

the TMS-derivatized 19-noretiocholanolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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